An In-depth Technical Guide to 8-Benzyloxy-2-oxo-1H-quinoline: Core Properties and Scientific Applications
An In-depth Technical Guide to 8-Benzyloxy-2-oxo-1H-quinoline: Core Properties and Scientific Applications
This guide provides a comprehensive technical overview of 8-Benzyloxy-2-oxo-1H-quinoline (also known as 8-(Benzyloxy)quinolin-2(1H)-one), a key heterocyclic intermediate in medicinal chemistry and materials science. Designed for researchers, scientists, and drug development professionals, this document delves into the fundamental properties, synthesis, characterization, and potential applications of this valuable scaffold, grounding all information in established scientific principles and methodologies.
Introduction: The Quinolinone Scaffold in Modern Research
The quinolin-2(1H)-one core is a privileged scaffold in drug discovery, forming the structural basis for numerous natural products and synthetic compounds with a wide array of biological activities.[1] Its rigid, bicyclic structure provides a robust framework for introducing diverse functionalities. The substituent at the 8-position, in this case, a benzyloxy group, significantly influences the molecule's electronic properties and steric profile. The benzyloxy group not only acts as a common protecting group for the 8-hydroxyl functionality but can also engage in specific binding interactions within biological targets, making 8-Benzyloxy-2-oxo-1H-quinoline a crucial building block for developing novel therapeutics, particularly in oncology and pharmacology.[1][2]
Core Chemical and Physical Properties
8-Benzyloxy-2-oxo-1H-quinoline is a solid compound at room temperature.[3] Its core structure consists of a benzene ring fused to a 2-pyridone ring, featuring a benzyloxy ether linkage at the C8 position. The molecule exhibits tautomerism, but spectroscopic and computational studies have shown that the 2-quinolone form is predominantly favored over its 2-hydroxyquinoline tautomer in both solution and the solid state.[1] This stability is attributed to favorable hydrogen-bonded dimeric interactions in the lactam form.[1]
A summary of its key identifiers and computed physicochemical properties is presented in Table 1. While an experimental melting point has not been widely reported in the literature, related substituted derivatives suggest a melting point likely exceeding 150°C.[4] Its calculated LogP indicates a lipophilic nature, suggesting good solubility in common organic solvents like dichloromethane, chloroform, and ethyl acetate, and poor solubility in water.
Table 1: Chemical Identity and Physicochemical Properties
| Property | Value | Source(s) |
| IUPAC Name | 8-(Phenylmethoxy)-1H-quinolin-2-one | [5] |
| Synonyms | 8-Benzyloxycarbostyril, 8-(Benzyloxy)quinolin-2(1H)-one | [3][5] |
| CAS Number | 63404-84-2 | [3] |
| Molecular Formula | C₁₆H₁₃NO₂ | [3] |
| Molecular Weight | 251.28 g/mol | [6] |
| Appearance | Solid | [3] |
| XLogP3 | 2.8 | [5] |
| Hydrogen Bond Donor Count | 1 | [5] |
| Hydrogen Bond Acceptor Count | 2 | [5] |
| Rotatable Bond Count | 3 | [5] |
Synthesis and Purification Workflow
The synthesis of 8-Benzyloxy-2-oxo-1H-quinoline can be approached through several routes. A highly efficient method involves the rearrangement of an N-oxide precursor.[5] Alternatively, a common and reliable strategy is the benzylation of the corresponding phenolic precursor, 8-hydroxyquinolin-2(1H)-one. The latter is a two-step process that offers high yields and straightforward purification.
Synthesis of Precursor: 8-Hydroxyquinolin-2(1H)-one (7)
The necessary precursor can be synthesized from 8-hydroxyquinoline 1-oxide via a well-established rearrangement reaction.[1]
-
Principle: This reaction proceeds through an acetic anhydride-mediated rearrangement. The N-oxide is activated, followed by an intramolecular nucleophilic attack and subsequent hydrolysis to yield the stable 2-quinolone core.
-
Protocol:
-
A mixture of 8-hydroxyquinoline 1-oxide (1.0 g, 6.21 mmol) and acetic anhydride (4 mL, 42.3 mmol) is refluxed for 3 hours.[1]
-
After cooling the reaction mixture to room temperature, an aqueous sodium hydroxide solution (5.0 M) is carefully added to adjust the pH to approximately 8, hydrolyzing the acetate intermediate.[1]
-
The resulting precipitate, 8-hydroxyquinolin-2(1H)-one, is collected by filtration, washed with cold water, and dried under vacuum.
-
O-Benzylation to Yield 8-Benzyloxy-2-oxo-1H-quinoline
This step employs a standard Williamson ether synthesis.
-
Principle: The phenolic hydroxyl group of 8-hydroxyquinolin-2(1H)-one is deprotonated by a suitable base to form a phenoxide ion. This nucleophile then displaces the bromide from benzyl bromide in an Sₙ2 reaction to form the benzyl ether. The choice of a non-nucleophilic base like potassium carbonate is critical to prevent side reactions.
-
Protocol:
-
Suspend 8-hydroxyquinolin-2(1H)-one (1.0 eq) and potassium carbonate (K₂CO₃, 1.5 eq) in anhydrous N,N-dimethylformamide (DMF).
-
Add benzyl bromide (BnBr, 1.1 eq) dropwise to the suspension at room temperature.
-
Stir the reaction mixture at 50-60 °C for 12-18 hours, monitoring progress by Thin Layer Chromatography (TLC).
-
Upon completion, pour the reaction mixture into ice water to precipitate the crude product.
-
Collect the solid by vacuum filtration, wash thoroughly with water, and then with a cold, non-polar solvent like hexane to remove residual benzyl bromide.
-
Recrystallize the crude solid from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) to yield pure 8-Benzyloxy-2-oxo-1H-quinoline.
-
A diagram of the overall synthesis workflow is provided below.
Spectroscopic Characterization: A Predictive Analysis
¹H and ¹³C NMR Spectroscopy
The nuclear magnetic resonance spectra are the most powerful tools for structural elucidation. The expected chemical shifts are dictated by the electronic environment of each nucleus. The electron-withdrawing nature of the carbonyl group and the aromatic rings will significantly influence the proton and carbon signals.
Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts
| Assignment | Predicted ¹H Shift (ppm) | Predicted ¹³C Shift (ppm) | Rationale |
| N-H | 10.5 - 12.0 (broad s) | - | The lactam proton is acidic and often exchanges, leading to a broad, downfield signal. |
| H3, H4 | 6.5 - 7.8 (d, d) | 115 - 140 | These vinyl protons of the pyridone ring form an AB quartet, with H4 being further downfield due to its proximity to the carbonyl. |
| H5, H6, H7 | 6.9 - 7.5 (m) | 110 - 135 | Protons on the carbocyclic ring will appear in the aromatic region, with specific splitting patterns determined by their coupling. |
| -O-CH₂- | ~5.2 (s) | ~70 | The benzylic methylene protons are deshielded by the adjacent oxygen and appear as a characteristic singlet. |
| Benzyl Ar-H | 7.2 - 7.5 (m) | 127 - 137 | The five protons of the benzyl group will appear as a multiplet in the standard aromatic region. |
| C=O (C2) | - | >160 | The carbonyl carbon is highly deshielded and appears significantly downfield. |
| C-O (C8) | - | ~155 | The aromatic carbon attached to the ether oxygen is deshielded. |
Infrared (IR) Spectroscopy
IR spectroscopy is used to identify key functional groups.
-
N-H Stretch: A broad absorption band is expected in the range of 3100-3300 cm⁻¹ , characteristic of the N-H bond in the lactam ring.
-
C=O Stretch: A strong, sharp absorption peak around 1650-1670 cm⁻¹ is the hallmark of the cyclic amide (lactam) carbonyl group.[7]
-
C-O-C Stretch: The aryl-alkyl ether linkage should produce characteristic stretching vibrations in the region of 1200-1250 cm⁻¹ (asymmetric) and 1000-1050 cm⁻¹ (symmetric).
-
C=C Aromatic Stretch: Multiple sharp peaks are expected between 1450-1600 cm⁻¹ corresponding to the vibrations of the quinoline and benzene rings.[7]
Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern.
-
Molecular Ion (M⁺): In an electron ionization (EI) mass spectrum, the molecular ion peak is expected at m/z = 251 .
-
Key Fragmentation: A prominent and often base peak will be observed at m/z = 91 , corresponding to the stable tropylium cation ([C₇H₇]⁺) formed from the loss of the quinolinone oxide radical after cleavage of the benzylic C-O bond. Another significant fragment would be at m/z = 160 , resulting from the loss of the benzyl group ([M-91]⁺).
Reactivity and Applications
The chemical reactivity of 8-Benzyloxy-2-oxo-1H-quinoline is centered around several key sites, making it a versatile intermediate.
-
N-Alkylation: The lactam nitrogen can be deprotonated and alkylated to introduce further diversity.
-
Electrophilic Aromatic Substitution: The carbocyclic ring is activated towards electrophiles (e.g., nitration, halogenation), primarily at the C5 and C7 positions.
-
O-Debenzylation: The benzyl group is a key functional handle. It can be readily removed via catalytic hydrogenolysis (e.g., H₂, Pd/C) to reveal the 8-hydroxyquinolin-2-one core. This unmasked phenol is a powerful chelating agent and a precursor for a vast range of derivatives.
-
Intermediate in Drug Synthesis: The primary application of this compound is as an intermediate. For example, derivatives are used in the preparation of potent and selective β2 adrenoreceptor agonists.[2] The core structure is also being explored for the development of novel anticancer agents.[1]
Safety and Handling
A specific Safety Data Sheet (SDS) for 8-Benzyloxy-2-oxo-1H-quinoline is not widely available. Therefore, precautions must be based on the data for structurally related compounds, such as 8-hydroxyquinoline N-oxide.[8]
-
Hazard Statements (Inferred): May cause skin irritation, serious eye irritation, and respiratory irritation.[8]
-
Precautionary Measures:
-
Handle in a well-ventilated area or fume hood.
-
Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.
-
Avoid breathing dust.
-
Wash hands thoroughly after handling.
-
Store in a cool, dry, tightly sealed container away from strong oxidizing agents.
-
This technical guide provides a foundational understanding of 8-Benzyloxy-2-oxo-1H-quinoline. The combination of its stable core, predictable reactivity, and role as a precursor to pharmacologically active molecules ensures its continued importance in synthetic and medicinal chemistry.
References
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J&K Scientific. 8-Benzyloxy-5-((R)-2-bromo-1-hydroxyethyl)-1H-quinolinone, 97%. Retrieved from [Link]
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NIST. 8-Hydroxyquinoline. Retrieved from [Link]
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